molecular formula C7H3ClN2OS B1333423 2,1,3-Benzothiadiazole-5-carbonyl chloride CAS No. 321309-31-3

2,1,3-Benzothiadiazole-5-carbonyl chloride

Cat. No. B1333423
CAS RN: 321309-31-3
M. Wt: 198.63 g/mol
InChI Key: STVKFABXTFREFG-UHFFFAOYSA-N
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Description

2,1,3-Benzothiadiazole-5-carbonyl chloride is a chemical compound with the empirical formula C7H3ClN2OS . It is a solid substance with a characteristic odor . This compound is used as a reactant in the preparation of phthalazinones as PARP inhibitors for use in the treatment of cancer which is deficient in HR dependent DNA DSB repair pathway .


Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string O=C (Cl)C1=CC2=NSN=C2C=C1 . The InChI key for this compound is STVKFABXTFREFG-UHFFFAOYSA-N . The molecular weight of this compound is 198.63 .


Physical And Chemical Properties Analysis

This compound is a solid substance with a characteristic odor . The melting point of this compound is between 111 °C and 118 °C . The predicted boiling point is 297.6±13.0 °C . The predicted density of this compound is 1.577±0.06 g/cm3 .

Scientific Research Applications

Photoluminescent Compounds and Light Technology

2,1,3-Benzothiadiazole (BTD) derivatives, including those related to 2,1,3-Benzothiadiazole-5-carbonyl chloride, play a crucial role in the chemistry of photoluminescent compounds. These derivatives are significant in the development of molecular organic electronic devices such as organic light-emitting diodes, solar cells, liquid crystals, dyes, and photovoltaic cells. Their synthesis, properties, and reactions are fundamental for designing advanced materials in light technology (Neto et al., 2013).

Molecular Organization in Solid State

The molecular organization of benzothiadiazole derivatives, including this compound, is extensively researched for applications in thin-film optoelectronic devices. Understanding the patterns of molecular association in these compounds is essential for developing more effective benzothiadiazoles. These studies show that molecular organization can be controlled in complex structures through specific interactions, making these derivatives valuable in creating new compounds with extended π-conjugation systems (Langis-Barsetti et al., 2017).

Coordination Chemistry and Crystal Engineering

Functionalized 2,1,3-Benzothiadiazoles are being explored for their potential in metal coordination chemistry and crystal engineering of organic solids. Novel types of coordination to metal centers and unique packing motifs in crystals are areas of active investigation. These advancements in coordination chemistry open up new prospects for the crystal engineering of organic solids (Bashirov et al., 2014).

Organic Optoelectronic Materials

The study of benzothiadiazole derivatives, such as this compound, has advanced the development of organic optoelectronic materials. These derivatives are important acceptor units used in creating photoluminescent compounds for organic light-emitting diodes, organic solar cells, and organic field-effect transistors. Their strong electron-withdrawing ability enhances the electronic properties of the resulting organic materials, making them key elements in the molecular construction of advanced optoelectronic devices (Zhang et al., 2020).

Fluorescent Sensors and Optical Sensing Applications

Benzothiadiazole-based fluorescent sensors, including those related to this compound, are being developed for the detection of toxic chemicals such as oxalyl chloride and phosgene. These sensors operate in a "turn-on" fluorescence mode due to specific intramolecular cyclization reactions. Such advances in fluorescent sensor technology are crucial for public health and safety, providing reliable detection methods for hazardous chemicals (Zhang et al., 2017).

Safety and Hazards

2,1,3-Benzothiadiazole-5-carbonyl chloride is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It can cause skin corrosion/irritation and serious eye damage/eye irritation . It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ .

properties

IUPAC Name

2,1,3-benzothiadiazole-5-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3ClN2OS/c8-7(11)4-1-2-5-6(3-4)10-12-9-5/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

STVKFABXTFREFG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=NSN=C2C=C1C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3ClN2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70379957
Record name 2,1,3-benzothiadiazole-5-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70379957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

198.63 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

321309-31-3
Record name 2,1,3-benzothiadiazole-5-carbonyl chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70379957
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 321309-31-3
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URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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